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For researchers, scientists, and drug development professionals, selecting the appropriate

tubing for biopharmaceutical manufacturing is a critical decision with significant implications for

product purity, stability, and patient safety. C-Flex®, a family of thermoplastic elastomer (TPE)

tubing from Saint-Gobain, is a widely used option in single-use systems. This guide provides an

objective comparison of the leachables and extractables profile of C-Flex® tubing with other

commercially available TPE alternatives, supported by available experimental data.

The migration of chemical compounds from processing equipment into a drug product, known

as leaching, is a major concern for regulatory bodies and manufacturers alike. Extractables are

compounds that can be forced to migrate from a material under aggressive laboratory

conditions, representing a worst-case scenario of potential leachables. Understanding the

extractables profile of a tubing material is therefore a crucial step in risk assessment.

Executive Summary
This guide summarizes available data on the extractable profiles of C-Flex® tubing, primarily

focusing on the widely used C-Flex® 374 formulation, and compares it with other TPE tubing

options such as Sartorius's Tuflux® TPE, Repligen's TPE, AdvantaPure's AdvantaFlex®, and

DuPont's Liveo™ Pharma TPE Tubing. While a complete, directly comparable dataset across

all formulations and manufacturers is not publicly available, this guide consolidates existing

information to highlight key similarities and differences.
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The data indicates that all compared TPE tubings, including C-Flex®, release a range of

extractable compounds, primarily related to polymer additives such as antioxidants and

plasticizers. The specific types and quantities of these compounds vary between different

tubing brands and formulations. Notably, the BioPhorum Operations Group (BPOG) has

established a standardized extractables testing protocol that is increasingly being adopted by

manufacturers, facilitating more meaningful comparisons.

Comparison of Extractable Compounds
The following tables summarize the available quantitative and qualitative data on extractable

compounds from C-Flex® 374 and its alternatives. It is important to note that the direct

comparison of quantitative data is challenging due to variations in experimental conditions

reported in different studies.

Table 1: Comparison of Major Extractable Compound Classes in C-Flex® 374 vs. Tuflux® TPE

Compound Class C-Flex® 374 Tuflux® TPE

Antioxidant Degradation

Products
Present Present

Fatty Acid Amides (e.g.,

Erucamide)
Present Not a major component

Phthalates Not a major component Not a major component

Polymer-related Oligomers Present Present

Source: Sartorius

Comparability Guide Tuflux®

TPE vs C-Flex® 374

Table 2: Summary of Publicly Available Information on Extractables for Various TPE Tubing
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Tubing
Key Findings on
Extractables/Leachables

Data Availability

C-Flex® 374

Contains extractables related

to antioxidants and fatty acid

amides. Performance

comparisons on pump life and

weld strength are available.

Quantitative data available in a

comparability guide from

Sartorius. Validation and

extractable profile testing

reports are available from the

manufacturer upon request.[1]

C-Flex® 072

Opaque formulation designed

for peristaltic pump and light-

sensitive applications. Full

validation and extractable

profile testing reports are

available from the

manufacturer upon request.[1]

[2]

Specific public quantitative

extractables data is limited.

Tuflux® TPE (Sartorius)

Shows a different extractable

profile compared to C-Flex®

374, with a lower presence of

fatty acid amides.

Quantitative data is available

in a direct comparability guide

with C-Flex® 374.

Repligen TPE

Extractables testing is

performed according to BPOG

2020 standards.[3] Validation

report shows performance data

against C-Flex® 374.

A validation report with

performance data is available.

Extractables data summary is

not publicly detailed.

AdvantaFlex® (AdvantaPure)

Full BPOG standardized

extractables test protocol has

been performed.[4] Weld

strength is reported to be

stronger than C-Flex® 374.

Test results are available upon

request from the manufacturer.

[4][5]

Liveo™ Pharma TPE Tubing

(DuPont)

Reported to have no

detectable levels of bDtBPP (a

cell growth-inhibiting

compound) post-sterilization,

A white paper provides

comparative data on bDtBPP.
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unlike some other TPEs.[6][7]

Extractables testing is

performed according to USP

<665>.

Experimental Protocols for Leachables and
Extractables Testing
A standardized approach to extractables testing is crucial for meaningful comparisons between

different materials. The BioPhorum Operations Group (BPOG) has developed a widely adopted

protocol for single-use systems in biopharmaceutical manufacturing.

The BPOG Standardized Extractables Testing Protocol
The BPOG protocol provides a framework for sample preparation, extraction conditions, and

analytical testing. The goal is to generate a comprehensive extractables profile that can be

used for risk assessment.

Key aspects of the BPOG protocol include:

A range of extraction solvents: To simulate various process fluids, the protocol specifies a set

of model solvents, typically including:

Water for Injection (WFI) or purified water

Acidic solution (e.g., 0.1 M phosphoric acid)

Alkaline solution (e.g., 0.5 N NaOH)

A polar organic solvent (e.g., 50% ethanol)

A non-polar organic solvent (e.g., hexane)

A surfactant solution (e.g., 1% Polysorbate 80)

Standardized extraction conditions: The protocol defines specific time and temperature

conditions for extraction to simulate worst-case scenarios.
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Comprehensive analytical techniques: A suite of analytical methods is employed to detect

and identify a wide range of volatile, semi-volatile, and non-volatile organic compounds, as

well as elemental impurities. These typically include:

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and semi-volatile organic

compounds.

Liquid Chromatography-Mass Spectrometry (LC-MS): For non-volatile organic

compounds.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For elemental impurities.

Below is a generalized workflow for extractables testing based on the BPOG

recommendations.

A generalized workflow for extractables testing.

Logical Relationship between Extractables and
Leachables
It is important to understand the relationship between extractables and leachables to conduct a

proper risk assessment. The following diagram illustrates this relationship.
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Relationship between extractables and leachables.

Conclusion
The selection of TPE tubing for biopharmaceutical applications requires a thorough evaluation

of its leachables and extractables profile. While C-Flex® remains a widely used and well-

characterized option, several alternative TPE tubings are available with their own distinct

performance and extractable characteristics.

The adoption of standardized testing protocols, such as the one developed by BPOG, is a

positive step towards enabling more direct and meaningful comparisons between different

products. However, end-users should always request and critically evaluate the specific

extractables data from the manufacturer for the particular tubing formulation and sterilization

method they intend to use. A comprehensive risk assessment should be performed based on

the specific process conditions and drug product formulation to ensure product quality and

patient safety. This guide serves as a starting point for researchers and drug development

professionals to navigate the complex landscape of leachables and extractables testing for

TPE tubing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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